Cas no 1804743-82-5 (4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804743-82-5
• MF: C₈H₅F₅N₂O₄
• MW: 288.128319501877
• CID: 4839267
• Update Time: 2025-05-24

4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O4/c1-18-3-2-14-7(19-8(11,12)13)5(15(16)17)4(3)6(9)10/h2,6H,1H3
• InChI Key： DRRBZHJDUYSHCY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1[N+](=O)[O-])OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine

Introduction to 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804743-82-5)

4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804743-82-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a versatile scaffold widely utilized in the synthesis of bioactive molecules due to its ability to engage in various pharmacophoric interactions. The structural features of this molecule, particularly the presence of multiple fluorinated and nitro substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The difluoromethyl, methoxy, and trifluoromethoxy groups appended to the pyridine core introduce distinct electronic and steric effects that can modulate the compound's reactivity and binding affinity. Such modifications are strategically employed in medicinal chemistry to enhance metabolic stability, improve solubility, and optimize interactions with biological targets. The nitro group further enhances the compound's reactivity, enabling further functionalization through reduction or diazotization reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds, given their proven ability to improve drug-like properties such as lipophilicity, bioavailability, and resistance to enzymatic degradation. The dual presence of both difluoromethyl and trifluoromethoxy substituents in 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine makes it a particularly intriguing candidate for exploring novel therapeutic modalities. These fluorine atoms can engage in favorable interactions with biological targets, such as hydrogen bonding or π-stacking, thereby enhancing binding affinity.

Current research in the field of heterocyclic chemistry highlights the importance of pyridine derivatives in addressing various therapeutic challenges. The structural motif of this compound has been explored in several drug discovery programs aimed at targeting neurological disorders, inflammatory diseases, and infectious pathogens. The combination of electronic and steric bulk provided by the substituents allows for fine-tuning of pharmacokinetic profiles, making it a valuable building block for structure-activity relationship (SAR) studies.

The methoxy group at the 5-position introduces a hydrophilic moiety that can enhance solubility while maintaining overall lipophilicity—a critical balance for oral bioavailability. This feature is particularly relevant in the context of developing small molecule drugs that must traverse biological membranes while remaining sufficiently soluble for systemic circulation. Additionally, the nitro group at the 3-position serves as a handle for further chemical manipulation, enabling synthetic pathways to introduce diverse functional groups or alter electronic properties as needed.

Recent advances in computational chemistry have facilitated the rapid screening of such compounds for potential biological activity. Molecular modeling studies indicate that 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine may exhibit inhibitory activity against certain enzyme targets by leveraging its aromatic system and fluorinated substituents. These virtual screening approaches have accelerated the identification of lead compounds for experimental validation, streamlining the drug discovery pipeline.

In vitro assays have begun to explore the pharmacological profile of this compound, revealing promising interactions with specific biological pathways. For instance, preliminary data suggest that it may interfere with signaling cascades involved in cell proliferation or inflammation, making it a potential candidate for therapeutic intervention in related conditions. Such findings underscore the importance of carefully designed synthetic strategies to optimize potency and selectivity.

The synthesis of this compound involves multi-step organic transformations that highlight modern techniques in fluorination and nitration chemistry. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. Advances in catalytic systems have enabled more efficient and sustainable routes to fluorinated pyridines, aligning with global efforts toward green chemistry principles.

The role of computational tools in predicting physicochemical properties cannot be overstated. Software packages capable of estimating parameters such as LogP (logarithm of partition coefficient), polar surface area (PSA), and hydrogen bond donor/acceptor counts are indispensable for evaluating drug-likeness early in development. For 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine, these calculations suggest favorable properties for oral administration while highlighting potential challenges related to metabolic stability.

As interest in fluorinated heterocycles grows, so does the need for robust synthetic methodologies tailored to introducing these moieties at specific positions within complex molecular frameworks. The case of this particular pyridine derivative exemplifies how strategic functionalization can yield compounds with tailored properties suitable for addressing unmet medical needs.

The future directions for research involving 4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine include exploring its derivatives through medicinal chemistry libraries or fragment-based approaches. By systematically modifying substituent patterns or introducing additional functional groups, researchers aim to uncover novel analogs with enhanced therapeutic potential or improved pharmacokinetic profiles.

In conclusion,4-(Difluoromethyl)-5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceutical agents. Its unique combination of fluorinated and nitro substituents positions it as a valuable intermediate for further exploration within drug discovery programs targeting diverse diseases.